Cas no 2715-91-5 (Pentakis(hydroxymethyl)phenylmethanol)

• Product Name: Pentakis(hydroxymethyl)phenylmethanol
• CAS No: 2715-91-5
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• MDL: MFCD00182549
• CID: 271570
• PubChem ID: 5151883
• Update Time: 2025-10-28

Pentakis(hydroxymethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6-Benzenehexamethanol
• [2,3,4,5,6-pentakis(hydroxymethyl)phenyl]methanol
• Benzene, hexakis(hydroxymethyl)-
• Benzenehexamethanol(7CI,8CI,9CI)
• Hexakis(hydroxymethyl)benzene
• Pentakis(hydroxymethyl)phenylmethanol

• MDL： MFCD00182549
• Inchi： 1S/C12H18O6/c13-1-7-8(2-14)10(4-16)12(6-18)11(5-17)9(7)3-15/h13-18H,1-6H2
• InChI Key： XPOHJXHLJGTWRK-UHFFFAOYSA-N
• SMILES： OCC1C(CO)=C(CO)C(CO)=C(CO)C=1CO

Computed Properties

• Exact Mass: 258.11034

Experimental Properties

• PSA: 121.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Pentakis(hydroxymethyl)phenylmethanol

Pentakis(hydroxymethyl)phenylmethanol: A Comprehensive Overview

Pentakis(hydroxymethyl)phenylmethanol, also known by its CAS number CAS No. 2715-91-5, is a compound of significant interest in various scientific and industrial applications. This compound, with the molecular formula C₁₆H₂₄O₆, has a molecular weight of 336.36 g/mol. It is a derivative of phenol, characterized by the presence of five hydroxymethyl groups attached to a central phenol ring, with an additional methanol group at the para position. The compound exists as a white crystalline solid with a melting point of approximately 140°C and a boiling point around 300°C under standard conditions.

The structure of Pentakis(hydroxymethyl)phenylmethanol is highly symmetrical, which contributes to its stability and reactivity in various chemical reactions. The hydroxymethyl groups (-CH₂OH) are distributed evenly around the phenol ring, creating a unique spatial arrangement that facilitates specific interactions in biological systems. This symmetry also plays a crucial role in its solubility properties, making it soluble in polar solvents such as water and ethanol but less so in non-polar solvents like hexane or dichloromethane.

The synthesis of Pentakis(hydroxymethyl)phenylmethanol typically involves multi-step chemical reactions, often starting from phenol derivatives. One common approach involves the sequential addition of hydroxymethyl groups to the phenol ring using formaldehyde and appropriate catalysts. The final step involves the introduction of the methanol group at the para position through nucleophilic substitution or other suitable methods. Recent advancements in catalytic systems have improved the yield and purity of this compound, making it more accessible for large-scale production.

Pentakis(hydroxymethyl)phenylmethanol has found applications in diverse fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic properties. For instance, researchers have explored its role in developing anti-inflammatory agents due to its ability to modulate cellular signaling pathways involved in inflammation.

In agrochemistry, this compound has been studied for its potential as a plant growth regulator. Recent studies have demonstrated that Pentakis(hydroxymethyl)phenylmethanol can enhance crop yields by promoting root development and improving stress tolerance in plants. This finding has sparked interest among agricultural scientists seeking sustainable solutions to meet global food demands.

The material science sector has also benefited from this compound's unique properties. Its ability to form stable polymers under certain conditions makes it a candidate for developing novel materials with tailored mechanical and thermal properties. Researchers are currently investigating its potential as a building block for biodegradable plastics, which could address environmental concerns associated with conventional plastics.

From an environmental perspective, understanding the fate and transport of Pentakis(hydroxymethyl)phenylmethanol in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on aquatic organisms and ecosystems.

In conclusion, Pentakis(hydroxymethyl)phenylmethanol (CAS No. 2715-91-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for scientists and engineers seeking innovative solutions to contemporary challenges. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technology and improving quality of life worldwide.